Cas no 5372-23-6 (5-Cyano-1H-imidazole-4-carboxamide Hydrate)

5-Cyano-1H-imidazole-4-carboxamide Hydrate Properties

Names and Identifiers

• 4-Cyano-5-imidazolecarboxamide
• 4-Cyano-1H-imidazole-5-carboxamide
• 4-Cyanoimidazole-5-carboxamide hydrate
• 5-Cyano-1H-imidazole-4-carboxamide Hydrate
• 5-Cyano-1H-imidazole-4-carboxamide
• 4-Cyano-5-imidazolcarboxamid
• 4-Cyanoimidazol-5-carboxamid
• 4-cyanoimidazole-5-carboxamide
• 1H-Imidazole-4-carboxamide, 5-cyano-
• NSC113952
• 5-Cyanoimidazole-4-carboxamide
• ZERO/005874
• 5-cyano-3H-imidazole-4-carboxamide
• SBB013753
• FCH991522
• STK785166
• OR0309
• 1H-Imidazole-5-carboxamide,4-cyano-
• VI
• NSC-113952
• SCHEMBL2477694
• D89395
• FT-0618282
• 5372-23-6
• 4-Cyano-5-Imidazole Carboxamide
• MFCD00129664
• AKOS005620539
• A829751
• TS-00027
• DTXSID20297091
• AKOS006223507
• CS-0128705
• QBKYWNHLILCGEI-UHFFFAOYSA-N
• DB-052389
• +Expand

• MDL： MFCD00129664
• InChIKey： QBKYWNHLILCGEI-UHFFFAOYSA-N
• Inchi： 1S/C5H4N4O/c6-1-3-4(5(7)10)9-2-8-3/h2H,(H2,7,10)(H,8,9)
• SMILES： O=C(C1=C(C#N)N=C([H])N1[H])N([H])[H]

Computed Properties

• Exact Mass: 136.03900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.039
• Heavy Atom Count: 10
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 95.6

Experimental Properties

• LogP: 0.08058
• PSA: 95.56000
• Refractive Index: 1.617
• Boiling Point: 572.8±35.0 °C at 760 mmHg
• Melting Point: 276-278°C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 300.2±25.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.5±0.1 g/cm3

5-Cyano-1H-imidazole-4-carboxamide Hydrate Security Information

• Symbol: GHS06
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：dangerous
• HazardClass：6.1

5-Cyano-1H-imidazole-4-carboxamide Hydrate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%